Cas no 2138206-83-2 (1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one)

• Product Name: 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one
• CAS No: 2138206-83-2
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6361922
• PubChem ID: 165953726
• Update Time: 2025-10-31

1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-704633
• 1-(azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one
• 2138206-83-2
• 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one

• Inchi： 1S/C13H21N3O2/c1-9(2)10-3-5-13(6-4-10)7-12(17)18-11(13)8-15-16-14/h9-11H,3-8H2,1-2H3
• InChI Key： FGXCKNVNTOTLOE-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN=[N+]=[N-])CCC(C(C)C)CC2)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one

Research Brief on 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one (CAS: 2138206-83-2)

The compound 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one (CAS: 2138206-83-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this spirocyclic compound as a versatile intermediate in the synthesis of complex bioactive molecules. The presence of both an azidomethyl group and a spirocyclic framework makes it a valuable scaffold for click chemistry applications, particularly in the development of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in conjugating with various biomolecules, enhancing their stability and bioavailability.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a recent paper in ACS Chemical Biology reported that these derivatives could modulate the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic routes to 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one have also been optimized in recent years. A 2022 publication in Organic Letters detailed a novel catalytic method that significantly improves yield and reduces byproducts, making the compound more accessible for large-scale applications. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this scaffold into their drug development pipelines.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties need further investigation. Additionally, the potential for off-target effects when used in click chemistry applications warrants careful consideration. Future research directions may include the development of more stable analogs and comprehensive toxicity studies to ensure clinical applicability.

In conclusion, 1-(Azidomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and emerging biological activities position it as a valuable tool for medicinal chemists. Continued research in this area is likely to yield innovative therapeutic agents and further elucidate the compound's mechanism of action.